Cas no 152275-68-8 (Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)-)

• Product Name: Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)-
• CAS No: 152275-68-8
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 144331
• Update Time: 2024-01-25

Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)-
• 1-(2,3-Dicarboxypropyl)benzotriazole
• BT 250
• Butanedioicacid, (1H-benzotriazol-1-ylmethyl)- (9CI)
• Butanedioic acid, 2-(1H-benzotriazol-1-ylmethyl)-

• Inchi： 1S/C11H11N3O4/c15-10(16)5-7(11(17)18)6-14-9-4-2-1-3-8(9)12-13-14/h1-4,7H,5-6H2,(H,15,16)(H,17,18)
• InChI Key： RCTDIZASAFCTSA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CN1C2=CC=CC=C2N=N1)CC(O)=O

Computed Properties

• Exact Mass: 249.07503

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 488.0±35.0 °C(Predicted)
• PSA: 105.31
• pka: 4.01±0.23(Predicted)